N-[2-(benzyloxy)-5-chlorobenzyl]-N-(1-ethyl-1H-tetraazol-5-yl)amine

• Molecular Formula: C17H18ClN5O
• Molecular Weight: 343.8 g/mol
• IUPAC Name: N-[(5-chloro-2-phenylmethoxyphenyl)methyl]-1-ethyltetrazol-5-amine
• InChI: InChI=1S/C17H18ClN5O/c1-2-23-17(20-21-22-23)19-11-14-10-15(18)8-9-16(14)24-12-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3,(H,19,20,22)
• InChI Key: MLTRKLVLVSALRK-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=N1)NCC2=C(C=CC(=C2)Cl)OCC3=CC=CC=C3

Description

N-[2-(benzyloxy)-5-chlorobenzyl]-N-(1-ethyl-1H-tetraazol-5-yl)amine is a chemical compound with potential applications in scientific research. It is a tetrazole-based compound that has been synthesized and studied for its properties and effects.

Mechanism of Action

The mechanism of action of N-[2-(benzyloxy)-5-chlorobenzyl]-N-(1-ethyl-1H-tetraazol-5-yl)amine is not fully understood, but it is believed to act as a modulator of various neurotransmitter systems. It has been shown to enhance GABAergic transmission and to have effects on the dopamine system.
Biochemical and Physiological Effects:
N-[2-(benzyloxy)-5-chlorobenzyl]-N-(1-ethyl-1H-tetraazol-5-yl)amine has been shown to have a range of biochemical and physiological effects. It has been shown to enhance GABAergic transmission, increase dopamine release, and modulate various other neurotransmitter systems. It has also been shown to have anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(benzyloxy)-5-chlorobenzyl]-N-(1-ethyl-1H-tetraazol-5-yl)amine in lab experiments is its specificity for certain neurotransmitter systems. It has been shown to have effects on the GABA-A receptor and the dopamine system, which makes it useful for studying these systems. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results.

Future Directions

There are several potential future directions for research on N-[2-(benzyloxy)-5-chlorobenzyl]-N-(1-ethyl-1H-tetraazol-5-yl)amine. One direction is to further investigate its effects on the GABA-A receptor and the dopamine system, and to explore its potential as a therapeutic agent for conditions such as anxiety and depression. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate system. Additionally, it may be useful to investigate its potential as a tool for studying the role of these neurotransmitter systems in various physiological and pathological conditions.

Synthesis Methods

The synthesis of N-[2-(benzyloxy)-5-chlorobenzyl]-N-(1-ethyl-1H-tetraazol-5-yl)amine involves several steps. The first step is the synthesis of 2-(benzyloxy)-5-chlorobenzyl chloride, which is then reacted with sodium azide to form the corresponding azide. This azide is then reduced to the amine using hydrogen gas and a palladium catalyst. The final step involves the addition of 1-ethyl-1H-tetrazole-5-amine to the amine to form the desired compound.

Scientific Research Applications

N-[2-(benzyloxy)-5-chlorobenzyl]-N-(1-ethyl-1H-tetraazol-5-yl)amine has potential applications in scientific research, particularly in the fields of pharmacology and neuroscience. It has been studied for its effects on various receptors and neurotransmitter systems, including the GABA-A receptor and the dopamine system.